N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)naphthalene-1-sulfonamide

• IUPAC Name: N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]naphthalene-1-sulfonamide
• InChI: InChI=1S/C20H21FN4O2S/c21-17-13-22-20(23-14-17)25-10-8-15(9-11-25)12-24-28(26,27)19-7-3-5-16-4-1-2-6-18(16)19/h1-7,13-15,24H,8-12H2
• InChI Key: WRGOFUHCQISGBF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CC=CC3=CC=CC=C32)C4=NC=C(C=N4)F
• Molecular Formula: C20H21FN4O2S
• Molecular Weight: 400.5 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H20FN5O4S/c1-23-15-8-14 (2-3-16 (15)28-18 (23)25)29 (26,27)22-9-12-4-6-24 (7-5-12)17-20-10-13 (19)11-21-17/h2-3,8,10-12,22H,4-7,9H2,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 421.45. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the retrieved data.

Safety and Hazards

Specific safety and hazard information for this compound is not available in the retrieved data. As a research compound, it should be handled with appropriate safety measures. The Material Safety Data Sheet (MSDS) should be referred to for detailed safety information.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to target the jak2 protein . Jak2 is a non-receptor tyrosine kinase that plays a crucial role in signal transduction from various cytokine receptors to the nucleus, resulting in cell proliferation, survival, and differentiation .

Mode of Action

Compounds with similar structures have been found to inhibit jak2, thereby preventing the activation of downstream signaling pathways . This inhibition can lead to a decrease in cell proliferation and survival, particularly in cells that are dependent on Jak2 signaling for growth .

Biochemical Pathways

The compound is likely to affect the Jak-STAT signaling pathway, given its potential inhibition of Jak2 . The Jak-STAT pathway is involved in transmitting information from chemical signals outside the cell, through the cell membrane, and into gene promoters on the DNA in the cell nucleus, which causes DNA transcription and activity in the cell .

Result of Action

The molecular and cellular effects of the compound’s action are likely to be a decrease in cell proliferation and survival, particularly in cells that are dependent on Jak2 signaling for growth . This could potentially make the compound useful in the treatment of diseases characterized by abnormal cell growth, such as certain types of cancer .